N'-(3,4-dihydroxybenzylidene)-4-hydroxybenzohydrazide

• IUPAC Name: N-[(E)-(3,4-dihydroxyphenyl)methylideneamino]-4-hydroxybenzamide
• InChI: InChI=1S/C14H12N2O4/c17-11-4-2-10(3-5-11)14(20)16-15-8-9-1-6-12(18)13(19)7-9/h1-8,17-19H,(H,16,20)/b15-8+
• InChI Key: PXHKSYIKIYOYFX-OVCLIPMQSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NN=CC2=CC(=C(C=C2)O)O)O
• Isomeric SMILES: C1=CC(=CC=C1C(=O)N/N=C/C2=CC(=C(C=C2)O)O)O
• Molecular Formula: C14H12N2O4
• Molecular Weight: 272.26 g/mol

Description

N'-(3,4-dihydroxybenzylidene)-4-hydroxybenzohydrazide (DHBB) is an organic compound with potential applications in the field of medicinal chemistry. It is a hydrazone derivative of salicylaldehyde and has been extensively studied for its various pharmacological properties. DHBB has been found to exhibit anti-inflammatory, antioxidant, and anticancer activities.

Scientific Research Applications

Antibacterial Properties

Research indicates that derivatives of N'-(3,4-dihydroxybenzylidene)-4-hydroxybenzohydrazide possess promising antibacterial properties. For instance, studies have shown that these compounds demonstrate significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including Bacillus subtilis and Escherichia coli. The synthesis of these compounds involves microwave irradiation and is characterized by techniques such as FT-IR, MS, 1H-NMR, and 13C-NMR. Notably, the docking molecule study, utilizing the Molegro Virtual Docker program, indicates these compounds have potential as antibacterial agents due to their lower reranked scores compared to the starting material (methyl 4-hydroxybenzoate) (Suzana, Isnaeni, & Budiati, 2017).

Biological Activity & Structural Analysis

The hydrazones derived from hydrazides of o- and p-hydroxybenzoic acids, including N-(5-Bromo-2-hydroxybenzylidene)-4-hydroxybenzohydrazide, have been prepared and exhibit biological activity. Specifically, their activity towards cathepsin E and/or elastase of human neutrophils has been determined. The spatial structure of these compounds is significant, with the molecule of N-(5-Bromo-2-hydroxybenzylidene)-4-hydroxybenzohydrazide forming a hydrogen bond with a solvating ethanol molecule, as analyzed through X-ray diffraction analysis (Nurkenov et al., 2017).

Antiproliferative Activity

Some derivatives of N'-(3,4-dihydroxybenzylidene)-4-hydroxybenzohydrazide exhibit significant antiproliferative activity. For instance, water-soluble heterometallic potassium-dioxidovanadium(V) complexes, synthesized from these derivatives, have shown high cytotoxic activity against colorectal carcinoma cells, with IC50 values lower than those of cisplatin. This suggests their potential as antiproliferative agents, particularly against certain cancer cell lines (Sutradhar et al., 2016).

Potential Bioactive Schiff Base Compounds

Compounds derived from N'-(3,4-dihydroxybenzylidene)-4-hydroxybenzohydrazide have been recognized as potential bioactive Schiff base compounds. These compounds, including derivatives like N'-(2-hydroxy-3-methoxybenzylidene)-4-tert-butylbenzohydrazide, have shown remarkable activities in various biological areas such as antibacterial, antifungal, and antioxidant activities. They also demonstrate the ability to interact with Salmon sperm DNA, indicating their potential in biological studies and applications (Sirajuddin et al., 2013).